Cas no 152880-20-1 (methyl 3,4-dihydro-2H-1-benzothiopyran-8-carboxylate)

Methyl 3,4-dihydro-2H-1-benzothiopyran-8-carboxylate is a heterocyclic compound featuring a benzothiopyran scaffold with a carboxylate ester functional group at the 8-position. This structure offers versatility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or materials with tailored properties. The saturated thiopyran ring enhances stability while maintaining reactivity for further functionalization. The ester group provides a handle for derivatization, enabling conversion to acids, amides, or other derivatives. Its balanced lipophilicity and structural rigidity make it suitable for applications in medicinal chemistry and agrochemical research. The compound's well-defined synthesis route ensures reproducibility for industrial-scale production.
methyl 3,4-dihydro-2H-1-benzothiopyran-8-carboxylate structure
152880-20-1 structure
Product Name:methyl 3,4-dihydro-2H-1-benzothiopyran-8-carboxylate
CAS No:152880-20-1
MF:C11H12O2S
MW:208.276782035828
MDL:MFCD22536250
CID:5683994
PubChem ID:86755873
Update Time:2025-05-28

methyl 3,4-dihydro-2H-1-benzothiopyran-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 152880-20-1
    • Methyl thiochromane-8-carboxylate
    • methyl 3,4-dihydro-2H-1-benzothiopyran-8-carboxylate
    • EN300-25409622
    • NZJXVVYFVFUDQC-UHFFFAOYSA-N
    • Methylthiochroman-8-carboxylate
    • methylthiochroman-8 carboxylate
    • methyl 3,4-dihydro-2H-1-benzothiopyran-8-carboxylate
    • 2H-1-Benzothiopyran-8-carboxylic acid, 3,4-dihydro-, methyl ester
    • MDL: MFCD22536250
    • Inchi: 1S/C11H12O2S/c1-13-11(12)9-6-2-4-8-5-3-7-14-10(8)9/h2,4,6H,3,5,7H2,1H3
    • InChI Key: NZJXVVYFVFUDQC-UHFFFAOYSA-N
    • SMILES: S1C2C(C(=O)OC)=CC=CC=2CCC1

Computed Properties

  • Exact Mass: 208.05580079g/mol
  • Monoisotopic Mass: 208.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.199±0.06 g/cm3(Predicted)
  • Boiling Point: 337.7±41.0 °C(Predicted)

methyl 3,4-dihydro-2H-1-benzothiopyran-8-carboxylate Pricemore >>

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